3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 3-[[(2-ethyl-5-methylpyrazol-3-yl)amino]methyl]phenol
• InChI: InChI=1S/C13H17N3O/c1-3-16-13(7-10(2)15-16)14-9-11-5-4-6-12(17)8-11/h4-8,14,17H,3,9H2,1-2H3
• InChI Key: OGKOCAUPEKHYPY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)NCC2=CC(=CC=C2)O

Description

3-{[(1-Ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol is a pyrazole-derived compound featuring a phenol group linked via an aminomethyl bridge to a 1-ethyl-3-methyl-pyrazole moiety. Its structure combines aromaticity, hydrogen-bonding capability (phenol and amine groups), and steric bulk from the ethyl and methyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol typically involves the reaction of 1-ethyl-3-methyl-1H-pyrazole-5-amine with a suitable phenol derivative under specific conditions. One common method involves the use of formaldehyde as a linking agent in a Mannich-type reaction. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and under reflux conditions to ensure complete reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride.

Substitution: Halogenating agents like bromine or chlorinating agents can be used for substitution reactions.

Major Products

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amines or other reduced forms.

Substitution: Halogenated phenols or other substituted derivatives.

Scientific Research Applications

3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by interacting with receptor proteins. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Functional Group Analysis

• Phenol vs. Carboxylic Acid/Thioether: The phenol group in the target compound enables strong hydrogen-bond donation (O–H), contrasting with the carboxylic acid in (hydrogen-bond donor/acceptor) and the thioether in (weaker polarity, sulfur-mediated interactions). The aminomethyl linker (–NH–CH₂–) may facilitate intermolecular hydrogen bonds (e.g., N–H···O), critical in crystal packing or supramolecular assembly .

• Pyrazole Substituents :
  The 1-ethyl-3-methyl-pyrazole moiety is conserved in and , suggesting metabolic stability and steric shielding of reactive sites. In contrast, lacks alkyl substituents, increasing its polarity but reducing lipophilicity.

Hydrogen-Bonding Patterns

Graph-set analysis (as per Etter’s rules ) predicts that the target compound’s phenol and amine groups could form R₂²(8) motifs (two donors/acceptors in an 8-membered ring), similar to . However, the thioether in disrupts such patterns, favoring van der Waals interactions.

Biological Activity

3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol, a compound featuring a pyrazole moiety, has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer research. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The chemical structure of 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol can be described by the following molecular formula:

• Molecular Formula : C12H16N4O
• Molecular Weight : 232.28 g/mol

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of various pyrazole derivatives, including those similar to 3-{[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methyl}phenol. For instance, a study found that certain pyrazole derivatives exhibited significant inhibition against pathogens like Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these derivatives ranged from 0.22 to 0.25 μg/mL, indicating potent antimicrobial activity .

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound	MIC (μg/mL)	Pathogen Tested
4a	0.22	S. aureus
5a	0.25	E. coli
7b	0.24	K. pneumoniae

Anticancer Potential

The anticancer potential of pyrazole derivatives has also been explored extensively. A notable study investigated the cytotoxic effects of various compounds on cancer cell lines, including HT29 (colon cancer). The results indicated that certain derivatives had CC50 values significantly lower than conventional chemotherapeutics like cisplatin and fluorouracil, demonstrating their potential as effective anticancer agents .

Table 2: Cytotoxic Activity Against Cancer Cell Lines

Compound	CC50 (μM)	Cancer Cell Line
Compound A	58.4	HT29
Compound B	99.9	MCF7
Compound C	129.4	A549

The biological activity of pyrazole derivatives is often attributed to their ability to interact with various molecular targets involved in cell proliferation and apoptosis. For example, some studies suggest that these compounds may inhibit key signaling pathways associated with cancer cell survival, such as the VEGFR-2 pathway and others involved in angiogenesis .

Case Studies

• Case Study on Antimicrobial Efficacy : In a controlled study, researchers tested the efficacy of several pyrazole derivatives against biofilm formation by Staphylococcus epidermidis. The results indicated that specific derivatives significantly reduced biofilm formation, highlighting their potential in treating biofilm-associated infections.
• Case Study on Anticancer Activity : Another significant study focused on the selectivity index (SI) of pyrazole derivatives against cancerous versus non-cancerous cells. One derivative demonstrated an SI of approximately 3, indicating a favorable therapeutic window compared to standard chemotherapeutics .